Cas no 37380-42-0 (Amberlite XAD 4)

• Product Name: Amberlite XAD 4
• CAS No: 37380-42-0
• MF: C₄₇H₄₅ClFN₃O₅
• MW: 786.328715085983
• CID: 313383
• Update Time: 2025-11-02

Amberlite XAD 4 Chemical and Physical Properties

Names and Identifiers

• Amberlite XAD 4
• AMBERLITE XAD-4
• amberlite xad-4 nonionic polymeric adsorbent
• AMBERLITE(R) XAD-4
• Amberlitereg
• XAD4
• XAD-4
• Amberlite XAD4

• Inchi： 1S/C47H45ClFN3O5/c48-46-43(30-51-52(47(46)53)44-11-5-7-27-55-44)57-40-22-19-37(50-29-40)10-4-6-26-54-38-20-14-34(15-21-38)45-41(33-12-17-36(49)18-13-33)24-16-35-28-39(23-25-42(35)45)56-31-32-8-2-1-3-9-32/h1-3,8-9,12-15,17-23,25,28-30,41,44-45H,4-7,10-11,16,24,26-27,31H2/t41-,44?,45+/m1/s1
• InChI Key： IGYVIULIDNKXEN-VZSMABHESA-N
• SMILES： ClC1=C(C=NN(C1=O)C1CCCCO1)OC1=CN=C(C=C1)CCCCOC1C=CC(=CC=1)[C@@H]1C2C=CC(=CC=2CC[C@@H]1C1C=CC(=CC=1)F)OCC1C=CC=CC=1

Experimental Properties

• Color/Form: Beaded substance
• Density: 1.17
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable.
• Solubility: Insoluble
• Merck: 14,382

Amberlite XAD 4 Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 22-24/25-26
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Amberlite XAD 4

Comprehensive Guide to Amberlite XAD 4 (CAS No. 37380-42-0): Properties, Applications, and Market Trends

Amberlite XAD 4 (CAS No. 37380-42-0) is a highly versatile macroporous polystyrene-divinylbenzene resin widely used in adsorption, purification, and separation processes. This non-ionic polymeric adsorbent is renowned for its high surface area, excellent chemical stability, and broad applicability across industries like pharmaceuticals, environmental remediation, and food processing. With growing interest in sustainable separation technologies and green chemistry, Amberlite XAD 4 resin has gained attention as an efficient alternative to traditional methods.

The unique physical and chemical properties of Amberlite XAD 4 make it ideal for removing organic compounds from aqueous solutions. Its macroreticular structure provides exceptional adsorption capacity for phenolic compounds, pesticides, and pharmaceutical residues – topics of significant interest in current water treatment research. Recent studies highlight its effectiveness in emerging contaminant removal, addressing one of today's most pressing environmental challenges.

In pharmaceutical applications, Amberlite XAD 4 plays a crucial role in natural product extraction and drug purification. Researchers frequently search for information about its adsorption isotherms and elution protocols when working with bioactive compounds. The resin's ability to separate complex mixtures makes it invaluable in botanical extract processing, particularly for polyphenol recovery – a hot topic in nutraceutical development.

The chemical stability of Amberlite XAD 4 resin across a wide pH range (0-14) and its thermal resistance up to 150°C contribute to its popularity in industrial settings. Process engineers often inquire about regeneration methods for XAD 4 and its reusability performance, as these factors significantly impact operational costs. Recent innovations focus on modifying XAD 4 surfaces to enhance selectivity for specific compounds, a subject of numerous materials science publications.

Market analysis shows growing demand for Amberlite XAD 4 adsorbent in wastewater treatment plants, especially in regions with strict environmental regulations. The resin's effectiveness in removing endocrine disruptors and pharmaceutical pollutants aligns with global trends toward water reuse and circular economy practices. Manufacturers are responding with improved XAD 4 product formulations that offer higher adsorption kinetics and loading capacity.

Quality control aspects of Amberlite XAD 4 CAS 37380-42-0 frequently appear in technical discussions. Users typically search for information about particle size distribution, moisture content, and storage conditions to ensure optimal performance. The resin's uniform bead morphology and consistent pore structure are critical parameters that influence its separation efficiency in various applications.

Recent advancements in chromatographic techniques have expanded the utility of Amberlite XAD 4 resin in analytical chemistry. Its combination with modern detection methods enables sensitive measurement of trace organic contaminants – a capability highly valued in environmental monitoring and food safety testing. Researchers are particularly interested in its comparison with newer adsorbents and hybrid material applications.

The global supply chain for Amberlite XAD 4 has adapted to meet increasing demand from biotechnology sectors and environmental engineering projects. Purchasing managers often compare technical specifications of XAD 4 across suppliers, focusing on batch-to-batch consistency and certification documentation. The development of specialty grades tailored for specific industries represents an important market trend.

From a sustainability perspective, life cycle assessments of Amberlite XAD 4 applications demonstrate its advantages over activated carbon in certain processes. The resin's regeneration potential and lower energy requirements during operation contribute to reduced environmental footprint – factors increasingly important in green manufacturing decisions. These characteristics make it relevant to discussions about sustainable chemical processes and eco-friendly technologies.

Future research directions for Amberlite XAD 4 (CAS 37380-42-0) include exploring its potential in carbon capture applications and biomolecule purification. The scientific community shows growing interest in surface-functionalized versions that could target specific organic micropollutants. As analytical techniques become more sophisticated, the role of XAD 4 in sample preparation continues to evolve, maintaining its position as a fundamental tool in separation science.